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Compound of Interest

Compound Name: Sodium hexafluorosilicate

Cat. No.: B091945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence and mineralogy

of sodium hexafluorosilicate. Primarily found in nature as the rare mineral malladrite, this

compound offers a unique glimpse into geochemical processes occurring in volcanic

environments. This document summarizes key mineralogical data, outlines the typical

geological settings for its formation, and presents this information in a structured format for

easy reference and comparison.

Natural Occurrence and Formation Environment
Sodium hexafluorosilicate is a naturally occurring compound found as the mineral malladrite.

[1][2] Its formation is almost exclusively associated with volcanic activity, where it precipitates

as a sublimate from fumarolic gases.[1][3][4] Fumaroles are openings in the earth's surface that

emit steam and volcanic gases, such as hydrogen fluoride and silicon tetrafluoride. These

gases react to form hexafluorosilicic acid, which then reacts with sodium-bearing compounds in

the volcanic gases or surrounding rocks to precipitate malladrite.

The type locality for malladrite is Mount Vesuvius in Campania, Italy, where it was first

identified.[5] It is often found in association with other fumarolic minerals, including sal

ammoniac, avogadrite, hieratite, ferruccite, and sassolite.[3] Another mineral frequently found

in similar geological settings is cryptohalite, an ammonium hexafluorosilicate.[6][7][8] While not

a sodium-bearing mineral, its presence is indicative of the fluorine and silicon-rich environment

conducive to the formation of hexafluorosilicate minerals.
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Mineralogical Data
The following tables summarize the key mineralogical and crystallographic properties of

malladrite and the associated mineral cryptohalite for comparative purposes.

Table 1: Physical and Optical Properties
Property Malladrite Cryptohalite

Chemical Formula Na₂[SiF₆][5] (NH₄)₂[SiF₆][6]

Color Pale rose, colorless, white[5] Colorless, white, grey[6]

Lustre Vitreous, Greasy[5] Vitreous[6]

Hardness (Mohs) 3[5] 2.5[6]

Specific Gravity 2.714 - 2.755[4][5] 2.004[6]

Cleavage Perfect on {0001}[5] Perfect on {111}[6]

Optical Class Uniaxial (-)[3] Isotropic[8]

Refractive Index n ≈ 1.31[3] n = 1.369[8]

Table 2: Crystallographic Data
Property Malladrite Cryptohalite

Crystal System Trigonal[5] Isometric[6]

Space Group P321[5] Fm3m[6]

Cell Parameters a = 8.86 Å, c = 5.04 Å[5] a = 8.39 Å[6]

Unit Cell Volume (V) 342.63 Å³[5] 590.59 Å³[6]

Z (Formula units per unit cell) 3 4[8][9]

Experimental Characterization Methods
The characterization of malladrite and associated minerals relies on standard mineralogical

techniques. While detailed experimental protocols for the original discoveries are not

extensively documented in the available literature, the methods employed can be inferred.
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X-Ray Diffraction (XRD): This is the primary technique used to determine the crystal

structure, space group, and unit cell dimensions of crystalline materials like malladrite. The

provided crystallographic data is a direct result of XRD analysis.

Chemical Analysis: Methods such as wet chemical analysis or modern techniques like

electron microprobe analysis (EMPA) are used to determine the elemental composition of the

mineral and confirm its chemical formula. For malladrite, the composition was initially

established by analogy to synthetic material.[3]

Optical Microscopy: The optical properties listed, such as color, lustre, and refractive index,

are determined using polarized light microscopy. This technique helps in identifying minerals

based on how they interact with light.

Physical Property Measurements: Hardness is determined by scratch tests against minerals

of known hardness on the Mohs scale. Specific gravity is measured using techniques such

as a pycnometer or by suspension in heavy liquids.

Formation Pathway of Malladrite
The following diagram illustrates the simplified geological pathway for the formation of

malladrite in a volcanic fumarole environment.
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Caption: Formation pathway of Malladrite in volcanic fumaroles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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